![molecular formula C18H18BrN3O4 B4011895 4-bromophenyl 4-(4-methyl-1-piperazinyl)-3-nitrobenzoate](/img/structure/B4011895.png)
4-bromophenyl 4-(4-methyl-1-piperazinyl)-3-nitrobenzoate
Overview
Description
Synthesis Analysis
Molecular Structure Analysis
The molecular structure of compounds similar to 4-bromophenyl 4-(4-methyl-1-piperazinyl)-3-nitrobenzoate has been extensively studied using crystallography. These studies reveal details about the conformation of the anions and cations in the crystal, the twist of carboxylate groups and piperazin-1-ium rings, and the formation of charge-assisted hydrogen bonds leading to supramolecular associations (M. Jotani, J. Wardell, E. Tiekink, 2018).
Chemical Reactions and Properties
Chemical reactions involving derivatives of 4-bromophenyl 4-(4-methyl-1-piperazinyl)-3-nitrobenzoate can yield a range of products, depending on the reactants and conditions. For example, nitration and bromination reactions of related benzo[b]thiophen derivatives have been explored, demonstrating the reactivity of such compounds under electrophilic substitution conditions (J. Cooper, R. M. Scrowston, 1972).
Physical Properties Analysis
The physical properties of compounds like 4-bromophenyl 4-(4-methyl-1-piperazinyl)-3-nitrobenzoate, such as crystal density and packing efficiency, are crucial for understanding their stability and suitability for various applications. Crystallographic studies provide insights into these properties, highlighting the differences between polymorphs and the factors contributing to their stability (M. Jotani, J. Wardell, E. Tiekink, 2018).
Mechanism of Action
Future Directions
properties
IUPAC Name |
(4-bromophenyl) 4-(4-methylpiperazin-1-yl)-3-nitrobenzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18BrN3O4/c1-20-8-10-21(11-9-20)16-7-2-13(12-17(16)22(24)25)18(23)26-15-5-3-14(19)4-6-15/h2-7,12H,8-11H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJEZAWZHESBRFB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=C(C=C(C=C2)C(=O)OC3=CC=C(C=C3)Br)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18BrN3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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